Cas no 1796947-00-6 (2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide)

• Product Name: 2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide
• CAS No: 1796947-00-6
• MF: C₁₉H₁₆N₆OS
• MW: 376.434941291809
• CID: 5369513
• Update Time: 2025-06-14

2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide

• Inchi： 1S/C19H16N6OS/c26-18(12-25-10-2-9-21-25)22-15-6-4-14(5-7-15)17-13-27-19(24-17)23-16-3-1-8-20-11-16/h1-11,13H,12H2,(H,22,26)(H,23,24)
• InChI Key： FXVUYCQMFQQRJJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)CN1C=CC=N1

Additional information on 2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide

Comprehensive Overview of 2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 1796947-00-6)

The compound 2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide (CAS No. 1796947-00-6) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique structural features, including a pyrazole ring, a thiazole core, and a pyridine moiety, this molecule exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its role as a modulator of protein-protein interactions, which are critical in diseases such as cancer and inflammatory disorders.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. The structural complexity of 2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide makes it a promising candidate for further exploration. Its heterocyclic framework aligns with current trends in drug design, where multi-targeted therapies are increasingly favored over single-target approaches. This compound's potential to interact with multiple biological targets could address the growing need for more effective and safer therapeutics.

From a synthetic chemistry perspective, the preparation of 2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide involves sophisticated organic synthesis techniques, including cross-coupling reactions and amide bond formation. These methods are widely discussed in academic and industrial research, reflecting the compound's relevance in modern pharmaceutical development. Its CAS No. 1796947-00-6 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents.

The pharmacological profile of this compound is another area of intense investigation. Preliminary studies suggest that its thiazole-pyridine scaffold may confer selectivity toward specific enzyme families, such as kinases or phosphatases. This selectivity is crucial for minimizing off-target effects, a key concern in drug development. Additionally, the pyrazole component could enhance metabolic stability, addressing one of the major challenges in drug bioavailability.

In the context of AI-driven drug discovery, compounds like 2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide are often highlighted as examples of how computational tools can accelerate the identification of promising candidates. Machine learning models trained on chemical databases can predict the binding affinities and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties of such molecules, streamlining the research process. This aligns with the broader industry shift toward data-driven approaches in drug development.

Environmental and regulatory considerations also play a role in the compound's applications. While it is not classified as a hazardous substance, its synthesis and handling require adherence to standard laboratory safety protocols. Researchers must ensure proper waste disposal and compliance with green chemistry principles to minimize environmental impact. These aspects are increasingly important to stakeholders, including investors and regulatory agencies.

Looking ahead, the potential of 2-pyrazol-1-yl-N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]acetamide extends beyond its immediate pharmacological applications. Its structural motifs could inspire the design of new chemical probes for studying cellular signaling pathways or serve as templates for fragment-based drug discovery. As the scientific community continues to explore its properties, this compound may emerge as a cornerstone in the development of next-generation therapeutics.